N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-4-methoxybenzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C28H33FN4O2/c1-31(2)24-10-4-21(5-11-24)27(20-30-28(34)22-6-14-26(35-3)15-7-22)33-18-16-32(17-19-33)25-12-8-23(29)9-13-25/h4-15,27H,16-20H2,1-3H3,(H,30,34)
• InChI Key: HTTLXNJOQVBXNC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)OC)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C28H33FN4O2
• Molecular Weight: 476.6 g/mol

Description

N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-4-methoxybenzamide is a useful research compound. Its molecular formula is C28H33FN4O2 and its molecular weight is 476.596. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structure-Activity Relationship Studies

The compound has been studied for its potential as a ligand for dopamine receptors, with research focusing on its structural modifications to understand the impact on receptor affinity. For example, modifications of PB12, a related compound, have led to the identification of derivatives with moderate affinity for the D(3) receptor. These modifications include changes in the aromatic ring linked to the N-1 piperazine ring and alkyl chain elongation, aiming to improve binding affinity and selectivity (Leopoldo et al., 2002). Such studies are crucial for developing potent and selective ligands for neurotransmitter receptors, potentially contributing to the treatment of neurological disorders.

Radiolabeled Compounds for PET Studies

Radiolabeling of compounds similar to N-{2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-4-methoxybenzamide allows for the exploration of their distribution and interaction within biological systems using positron emission tomography (PET). [18F]p-MPPF, a compound with structural similarities, has been utilized in PET studies to investigate serotonergic neurotransmission (Plenevaux et al., 2000). Such applications are significant for understanding the role of neurotransmitter systems in various psychiatric and neurological diseases.

Synthesis and Evaluation for Anti-inflammatory and Analgesic Activities

Research has also been conducted on derivatives for their potential anti-inflammatory and analgesic properties. The synthesis and evaluation of N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamide derivatives, for instance, have shown activity in models used to detect compounds with antiallergic activity, highlighting the broader pharmacological potential of such compounds (Walsh et al., 1990).

Development of Therapeutic Agents

Compounds with the structural framework of this compound have been explored as potential therapeutic agents for treating cocaine abuse. For example, the first catalytic enantioselective synthesis of a promising cocaine abuse therapeutic agent shows the practical applicability of these compounds in addressing substance abuse issues (Forrat et al., 2007).